Cas no 2034274-07-0 (1-{3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl}-2-(2-methylphenoxy)ethan-1-one)

1-{3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl}-2-(2-methylphenoxy)ethan-1-one structure
2034274-07-0 structure
Product name:1-{3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl}-2-(2-methylphenoxy)ethan-1-one
CAS No:2034274-07-0
MF:C18H20FN3O3
MW:345.368107795715
CID:6131490
PubChem ID:119100764

1-{3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl}-2-(2-methylphenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-{3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl}-2-(2-methylphenoxy)ethan-1-one
    • AKOS026701516
    • 1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-(2-methylphenoxy)ethan-1-one
    • 2034274-07-0
    • F6480-3616
    • 1-(3-((5-fluoropyrimidin-2-yl)oxy)piperidin-1-yl)-2-(o-tolyloxy)ethanone
    • 1-[3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl]-2-(2-methylphenoxy)ethanone
    • Inchi: 1S/C18H20FN3O3/c1-13-5-2-3-7-16(13)24-12-17(23)22-8-4-6-15(11-22)25-18-20-9-14(19)10-21-18/h2-3,5,7,9-10,15H,4,6,8,11-12H2,1H3
    • InChI Key: GANDCYANWNUPCP-UHFFFAOYSA-N
    • SMILES: FC1C=NC(=NC=1)OC1CN(C(COC2C=CC=CC=2C)=O)CCC1

Computed Properties

  • Exact Mass: 345.14886967g/mol
  • Monoisotopic Mass: 345.14886967g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 64.6Ų

1-{3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl}-2-(2-methylphenoxy)ethan-1-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6480-3616-50mg
1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-(2-methylphenoxy)ethan-1-one
2034274-07-0
50mg
$160.0 2023-09-08
Life Chemicals
F6480-3616-4mg
1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-(2-methylphenoxy)ethan-1-one
2034274-07-0
4mg
$66.0 2023-09-08
Life Chemicals
F6480-3616-20mg
1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-(2-methylphenoxy)ethan-1-one
2034274-07-0
20mg
$99.0 2023-09-08
Life Chemicals
F6480-3616-30mg
1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-(2-methylphenoxy)ethan-1-one
2034274-07-0
30mg
$119.0 2023-09-08
Life Chemicals
F6480-3616-75mg
1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-(2-methylphenoxy)ethan-1-one
2034274-07-0
75mg
$208.0 2023-09-08
Life Chemicals
F6480-3616-3mg
1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-(2-methylphenoxy)ethan-1-one
2034274-07-0
3mg
$63.0 2023-09-08
Life Chemicals
F6480-3616-1mg
1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-(2-methylphenoxy)ethan-1-one
2034274-07-0
1mg
$54.0 2023-09-08
Life Chemicals
F6480-3616-5mg
1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-(2-methylphenoxy)ethan-1-one
2034274-07-0
5mg
$69.0 2023-09-08
Life Chemicals
F6480-3616-25mg
1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-(2-methylphenoxy)ethan-1-one
2034274-07-0
25mg
$109.0 2023-09-08
Life Chemicals
F6480-3616-5μmol
1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-(2-methylphenoxy)ethan-1-one
2034274-07-0
5μmol
$63.0 2023-09-08

Additional information on 1-{3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl}-2-(2-methylphenoxy)ethan-1-one

Comprehensive Overview of 1-{3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl}-2-(2-methylphenoxy)ethan-1-one (CAS No. 2034274-07-0)

The compound 1-{3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl}-2-(2-methylphenoxy)ethan-1-one (CAS No. 2034274-07-0) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential applications. This molecule features a fluoropyrimidine moiety linked to a piperidine ring, combined with a 2-methylphenoxy group, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing demand for targeted therapies in oncology and autoimmune diseases.

In recent years, the search for novel small-molecule therapeutics has intensified, driven by advancements in computational chemistry and high-throughput screening. The structural complexity of 1-{3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl}-2-(2-methylphenoxy)ethan-1-one positions it as a valuable scaffold for designing next-generation bioactive compounds. Its fluorine-substituted pyrimidine core is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability and binding affinity in drug molecules. This aligns with the current trend of fluorinated pharmaceuticals, which dominate nearly 30% of FDA-approved drugs in the last decade.

The synthesis and characterization of CAS No. 2034274-07-0 have been explored in several peer-reviewed studies, highlighting its synthetic accessibility and scalability. Chemists have employed microwave-assisted synthesis and catalytic coupling reactions to optimize its production, addressing the industry's need for cost-effective and sustainable manufacturing processes. Additionally, its physicochemical properties, such as solubility and logP, have been extensively studied to evaluate its drug-likeness—a critical factor in preclinical development.

From a therapeutic perspective, the piperidine-oxypyrimidine hybrid structure of this compound has shown promise in modulating signal transduction pathways. Recent in vitro studies suggest its potential efficacy against protein kinases, which are often dysregulated in cancers and inflammatory disorders. This has sparked interest in its application for precision medicine, especially in the context of personalized oncology. Furthermore, its blood-brain barrier permeability is under investigation, opening doors for potential central nervous system (CNS) drug development.

The growing popularity of AI-driven drug discovery has also brought 1-{3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl}-2-(2-methylphenoxy)ethan-1-one into the spotlight. Machine learning models have predicted its interactions with various biological targets, accelerating its inclusion in virtual screening libraries. This synergy between computational predictions and experimental validation exemplifies the modern approach to hit-to-lead optimization.

In conclusion, CAS No. 2034274-07-0 represents a compelling case study in the intersection of medicinal chemistry and innovative drug design. Its multifaceted applications—from kinase inhibition to CNS targeting—underscore its versatility. As the scientific community continues to explore its mechanisms and derivatives, this compound is poised to contribute significantly to the next wave of therapeutic breakthroughs.

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